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Compound of Interest

Compound Name: Goralatide (acetate)

Cat. No.: B10829394

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Goralatide (acetate) stock solutions to ensure stability, and reliable experimental outcomes.

Introduction

Goralatide (acetate), also known as N-Acetyl-Ser-Asp-Lys-Pro (AcSDKP), is a synthetic
tetrapeptide that acts as a physiological regulator of hematopoiesis.[1] It has been shown to
inhibit the proliferation of hematopoietic stem cells, thereby protecting them from the cytotoxic
effects of chemotherapy and radiation.[1][2] Accurate preparation of Goralatide stock solutions
Is critical for obtaining reproducible results in research and development. This document
outlines the recommended procedures for reconstituting and storing Goralatide (acetate).

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and
storage of Goralatide (acetate) solutions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10829394?utm_src=pdf-interest
https://www.benchchem.com/product/b10829394?utm_src=pdf-body
https://www.benchchem.com/product/b10829394?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9427696/
https://pubmed.ncbi.nlm.nih.gov/9427696/
https://pubmed.ncbi.nlm.nih.gov/8641348/
https://www.benchchem.com/product/b10829394?utm_src=pdf-body
https://www.benchchem.com/product/b10829394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value

Notes

Solubility Soluble in Water

Goralatide acetate is readily
soluble in aqueous solutions.
[3] For in vivo studies requiring
complex formulations, solvents
such as a combination of 10%
DMSO, 40% PEG300, 5%
Tween-80, and 45% Saline
can be used to achieve
concentrations of at least 2.5
mg/mL.[4]

Storage of Lyophilized Powder  -20°C to -80°C

The lyophilized powder is
stable for at least 4 years
when stored at -20°C.[3][5] It
should be kept away from

moisture.[5]

-20°C for 1 month, -80°C for

Storage of Stock Solution
up to 1 year

Once reconstituted, the stock
solution should be stored
frozen.[4] For long-term
stability, storage at -80°C is
recommended.[5] It is
advisable to aliquot the stock
solution to avoid repeated

freeze-thaw cycles.[6]

Recommended Concentration 1 mg/mL

A starting concentration of 1
mg/mL is commonly
recommended for peptide

stock solutions.[7]

Experimental Protocols

Protocol 1: Preparation of Aqueous Goralatide (acetate)

Stock Solution
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This protocol describes the preparation of a Goralatide (acetate) stock solution in a sterile
agueous solvent, suitable for most in vitro applications.

Materials:

o Goralatide (acetate), lyophilized powder

o Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)
 Sterile polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Microcentrifuge

Procedure:

» Equilibration: Remove the vial of lyophilized Goralatide (acetate) and the sterile solvent
from storage and allow them to equilibrate to room temperature for at least 15-30 minutes.[8]
[9] This prevents condensation from forming inside the vial upon opening.

o Centrifugation: Briefly centrifuge the vial of lyophilized Goralatide to ensure that all the
powder is collected at the bottom of the vial.[7][9]

o Solvent Addition: Using a sterile pipette tip, slowly add the calculated volume of sterile water
or PBS to the vial to achieve the desired stock concentration (e.g., for a 1 mg/mL stock
solution from 1 mg of peptide, add 1 mL of solvent).[7]

» Dissolution: Gently swirl the vial or vortex at a low speed to dissolve the peptide completely.
[7] Avoid vigorous shaking, as this can cause foaming and potential degradation of the
peptide.[8][9]

 Verification of Dissolution: Visually inspect the solution to ensure it is clear and free of any
particulate matter.
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» Aliquoting and Storage: Aliquot the stock solution into sterile microcentrifuge tubes in
volumes appropriate for your experiments to minimize freeze-thaw cycles.[6][8] Store the
aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up
to 1 year).[4]

Visualizations

Diagram 1: Goralatide (acetate) Stock Solution
Preparation Workflow
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Preparation

Start: Lyophilized Goralatide

Equilibrate vial and solvent
to room temperature

Centrifuge vial to pellet powder

Add sterile solvent (e.g., water, PBS)

Gently mix to dissolve

Verify complete dissolution

Aliguot into smaller volumes

Store at -20°C Store at -80°C
(< 1 month) (<1 year)

Use in experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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